5-(1-Methylpiperazin-4-yl)-2-methylsulfonylaniline

• IUPAC Name: 5-(4-methylpiperazin-1-yl)-2-methylsulfonylaniline
• InChI: InChI=1S/C12H19N3O2S/c1-14-5-7-15(8-6-14)10-3-4-12(11(13)9-10)18(2,16)17/h3-4,9H,5-8,13H2,1-2H3
• InChI Key: PBZZYGNLAYOKNJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=C(C=C2)S(=O)(=O)C)N
• Molecular Formula: C12H19N3O2S
• DSSTOX Substance ID: DTXSID901201793
• Molecular Weight: 269.37 g/mol
• CAS RN: 942474-25-1

Description

5-(1-Methylpiperazin-4-yl)-2-methylsulfonylaniline (MPMSA) is a synthetic chemical compound that has been used extensively in scientific research. It has been used in the synthesis of various compounds, as well as in the study of the biochemical and physiological effects of compounds.

Scientific Research Applications

• Selective Serotonin Receptor Antagonists : A study by Liao et al. (2000) synthesized new analogues of N-[4-methoxy-3-(4-methylpiperazin-1-yl)phenyl] 2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)biphenyl-4-carboxamide as potent and selective 5-HT(1B/1D) antagonists. These compounds showed pronounced effects in the functional in vitro testing of 5-HT(1B/1D) antagonistic properties, potentially contributing to the development of new treatments for conditions involving serotonin receptors (Liao et al., 2000).

• Potential Treatments for Cognitive Impairment : Research by Latacz et al. (2019) identified 1,3,5-triazine-piperazine derivatives as a new chemical family of potent 5-HT6R ligands. These compounds demonstrated significant procognitive action and specific anxiolytic-like effects in behavioral tests, offering a promising avenue for the treatment of cognitive impairment (Latacz et al., 2019).

• Development of New Ligands for Serotonin Receptors : Łażewska et al. (2019) explored the role of linkers in 2-amino-4-(4-methylpiperazin-1-yl)-1,3,5-triazines for human serotonin 5-HT6 receptor affinity. Their study provided insights into the structural requirements for interaction with the 5-HT6R, contributing to the development of new therapeutic agents targeting serotonin receptors (Łażewska et al., 2019).

• Glucosidase Inhibitors with Antioxidant Activity : A study by Özil et al. (2018) designed novel 2-(aryl)-6-morpholin-4-yl(or 4-methylpiperazin-1-yl)-1H-benzimidazole derivatives as effective glucosidase inhibitors with antioxidant activities. These compounds have potential applications in treating diseases related to oxidative stress and glucose metabolism (Özil et al., 2018).

• Antiprotozoal Activity : Research by Faist et al. (2013) evaluated ω-aminoacyl and -alkyl derivatives of 4-(4-methylpiperazin-1-yl)bicyclo[2.2.2]octan-2-amines and 5-(4-methylpiperazin-1-yl)-2-azabicyclo[3.2.2]nonanes for their antiprotozoal activity. Some compounds showed promising antiprotozoal activity and selectivity, indicating potential for the development of new antiprotozoal drugs (Faist et al., 2013).